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Compound of Interest

1-(4-Amino-3-
Compound Name:
chlorophenyl)ethanone

cat. No.: B1267580

Technical Guide: Safe Handling of 1-(4-Amino-3-
chlorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-(4-Amino-3-chlorophenyl)ethanone (CAS No: 72531-23-8). The information
is compiled for professionals in research and development who may handle this compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-(4-Amino-3-
chlorophenyl)ethanone is presented below. This data is essential for understanding the
compound's behavior and for designing safe experimental and handling procedures.
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Property Value Source
Molecular Formula C8H8CINO [1]
Molecular Weight 169.61 g/mol [1]
Appearance Not specified

Boiling Point 324.6 £ 27.0 °C at 760 mmHg [1]
Flash Point 150.1 + 23.7 °C [1]
Density 1.3+0.1 g/cm3 [1]
Refractive Index 1.587 [1]

PSA 43.09000 [1]
XLogP3 1.63 [1]

Hazard Identification and Safety Precautions

While specific GHS classification data for this compound is not readily available, general safety
precautions should be strictly followed based on the nature of the chemical.

General Handling Precautions

Safe handling is paramount to minimize exposure and associated risks. The following diagram
outlines the recommended workflow for handling 1-(4-Amino-3-chlorophenyl)ethanone.
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Workflow for Safe Handling
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Workflow for the safe handling of chemical compounds.
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Key precautions include:

e Handling in a well-ventilated place.[1]

o Wearing suitable protective clothing.[1]

e Avoiding contact with skin and eyes.[1]

» Avoiding the formation of dust and aerosols.[1]
e Using non-sparking tools.[1]

e Preventing fire caused by electrostatic discharge steam.[1]

Personal Protective Equipment (PPE)

The appropriate PPE should be worn at all times when handling this compound.

PPE Type Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[2]

) ] Fire/flame resistant and impervious clothing.
Skin Protection o
Chemical impermeable gloves.[2]

_ _ If exposure limits are exceeded or irritation is
Respiratory Protection _ _
experienced, use a full-face respirator.[2]

First-Aid Measures

In case of exposure, immediate first aid is crucial.
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Exposure Route First-Aid Measure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[2]
Take off contaminated clothing immediately and
Skin Contact wash the affected area with plenty of soap and

water.[2][3]

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do.

Continue rinsing and seek medical advice.[2][3]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center immediately.[2][3]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1]
» Store apart from foodstuff containers or incompatible materials.[1]

o Keep away from heat, sparks, and open flames.[3]

Disposal

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]
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» Do not discharge to sewer systems.[2]
« Contaminated packaging should be triply rinsed and offered for recycling or reconditioning.[2]

Toxicological and Ecological Information

Detailed toxicological and ecological data for 1-(4-Amino-3-chlorophenyl)ethanone is largely
unavailable in the public domain. The following table summarizes the current status of the data.

Data Type Result

Acute Oral Toxicity No data available.[2]
Acute Inhalation Toxicity No data available.[2]
Acute Dermal Toxicity No data available.[2]
Toxicity to Fish No data available.[2]
Toxicity to Daphnia No data available.[2]
Toxicity to Algae No data available.[2]
Persistence and Degradability No data available.[2]
Bioaccumulative Potential No data available.[2]

Given the lack of specific data, a precautionary approach is warranted. The logical workflow for
assessing the safety of a novel chemical compound is outlined below.
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General Workflow for Chemical Safety Assessment
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'
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A generalized workflow for assessing the safety of a new chemical compound.
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Experimental Protocols

Detailed experimental protocols for the safety and toxicity testing of 1-(4-Amino-3-
chlorophenyl)ethanone are not publicly available. In the absence of specific data, researchers
should refer to standardized guidelines from organizations such as the OECD (Organisation for
Economic Co-operation and Development) for chemical safety testing.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in
chemical safety and handling procedures. Always consult the most up-to-date SDS for any
chemical before use and perform a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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